Cas no 2877764-81-1 (1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide)
1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS040887728
- 1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
- 2877764-81-1
- F6830-7787
- 1-[(2-Chlorophenyl)methyl]-N-(tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxamide
-
- Inchi: 1S/C18H25ClN2O2/c19-17-6-2-1-4-14(17)12-21-9-3-5-15(13-21)18(22)20-16-7-10-23-11-8-16/h1-2,4,6,15-16H,3,5,7-13H2,(H,20,22)
- InChI Key: OEISMFBOLMQTQI-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2Cl)CCCC(C(NC2CCOCC2)=O)C1
Computed Properties
- Exact Mass: 336.1604557g/mol
- Monoisotopic Mass: 336.1604557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 515.1±50.0 °C(Predicted)
- pka: 15.13±0.20(Predicted)
1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6830-7787-2μmol |
1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide |
2877764-81-1 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6830-7787-5μmol |
1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide |
2877764-81-1 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6830-7787-10μmol |
1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide |
2877764-81-1 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6830-7787-20μmol |
1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide |
2877764-81-1 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6830-7787-1mg |
1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide |
2877764-81-1 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6830-7787-2mg |
1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide |
2877764-81-1 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6830-7787-3mg |
1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide |
2877764-81-1 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6830-7787-4mg |
1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide |
2877764-81-1 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6830-7787-5mg |
1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide |
2877764-81-1 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6830-7787-10mg |
1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide |
2877764-81-1 | 10mg |
$118.5 | 2023-09-07 |
1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide
Introduction to 1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877764-81-1)
1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide, with the CAS number 2877764-81-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the chlorophenyl and oxan substituents, contribute to its distinct pharmacological profile.
The chemical structure of 1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide consists of a piperidine ring with a carboxamide functional group, a chlorophenyl moiety, and an oxan (tetrahydro-2H-pyran) substituent. These structural elements play crucial roles in determining the compound's physicochemical properties and biological activities. The presence of the chlorophenyl group enhances lipophilicity, which can improve cell membrane permeability and bioavailability. The oxan substituent, on the other hand, imparts flexibility and conformational stability, which are important for receptor binding and selectivity.
Recent studies have explored the potential therapeutic applications of 1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with specific GPCRs makes it a promising candidate for the development of novel drugs targeting neurological disorders, pain management, and inflammatory conditions.
In preclinical studies, 1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide has demonstrated potent agonist or antagonist activity against several GPCRs. For instance, it has been shown to exhibit selective binding to the μ-opioid receptor (MOR), which is a key target for pain relief. This selective interaction could potentially lead to the development of more effective and safer analgesics with reduced side effects compared to traditional opioids.
Beyond its potential as a GPCR modulator, 1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma involve complex signaling pathways that can be modulated by small molecules like this compound. Preliminary studies suggest that it may inhibit pro-inflammatory cytokines and reduce inflammation in animal models, making it a candidate for further exploration in the treatment of chronic inflammatory conditions.
The pharmacokinetic properties of 1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide have also been evaluated in preclinical models. It exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, its low toxicity profile in animal studies supports its potential for clinical translation.
In conclusion, 1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide (CAS No. 2877764-81-1) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development as a potential therapeutic agent. Ongoing studies are likely to uncover additional applications and optimize its pharmacological profile for clinical use.
2877764-81-1 (1-[(2-chlorophenyl)methyl]-N-(oxan-4-yl)piperidine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)